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Compound of Interest

Compound Name: Methyl thioacetate

Cat. No.: B1222118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reaction kinetics of methyl thioacetate, a

key sulfur-containing organic compound. Understanding the rates and mechanisms of its

primary reactions is crucial for applications in organic synthesis, chemical biology, and the

development of therapeutics where thioester linkages are employed. This document

summarizes key quantitative data, details the experimental protocols for kinetic analysis, and

provides visual representations of reaction pathways and workflows.

Comparative Kinetic Data of Methyl Thioacetate
Reactions
The reactivity of methyl thioacetate is dominated by nucleophilic attack at the carbonyl

carbon. The following table summarizes the experimentally determined rate constants for its

principal reactions: hydrolysis, thiol-thioester exchange, and, for comparative purposes, the

aminolysis of the closely related ethyl thioacetate.
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Reaction
Type

Reactant(s)
Rate
Constant
(k)

Units Conditions
Reference(s
)

Hydrolysis

(Acid-

Mediated)

Methyl

Thioacetate +

H⁺

1.5 x 10⁻⁵ M⁻¹s⁻¹
Aqueous

Solution
[1][2]

Hydrolysis

(Base-

Mediated)

Methyl

Thioacetate +

OH⁻

1.6 x 10⁻¹ M⁻¹s⁻¹

Aqueous

Solution,

23°C

[1][2]

Hydrolysis

(pH-

Independent)

Methyl

Thioacetate +

H₂O

3.6 x 10⁻⁸ s⁻¹ pH 7, 23°C [1][2]

Thiol-

Thioester

Exchange

Methyl

Thioacetate +

2-

sulfonatoetha

nethiolate

1.7 M⁻¹s⁻¹ pH 7, 23°C [1][2]

Aminolysis*

Ethyl

Thioacetate +

Glycine

Not explicitly

stated as a

single value;

complex pH

dependence

-

Aqueous

Solution,

37°C

[3]

Data for ethyl thioacetate is provided as a proxy for the aminolysis of methyl thioacetate due

to the availability of detailed kinetic studies.

Signaling Pathways and Reaction Mechanisms
The reactions of methyl thioacetate proceed through distinct pathways, which can be

visualized to understand the flow of the chemical transformation.
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Caption: Generalized pathway for the hydrolysis of methyl thioacetate.
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Kinetic Run
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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